Cas no 2228725-71-9 (tert-butyl N-{4-1-(2-aminopropan-2-yl)cyclopropyl-3-fluorophenyl}carbamate)

• Product Name: tert-butyl N-{4-1-(2-aminopropan-2-yl)cyclopropyl-3-fluorophenyl}carbamate
• CAS No: 2228725-71-9
• MF: C₁₇H₂₅FN₂O₂
• MW: 308.391008138657
• CID: 6529456
• PubChem ID: 165900428
• Update Time: 2025-06-11

tert-butyl N-{4-1-(2-aminopropan-2-yl)cyclopropyl-3-fluorophenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-1-(2-aminopropan-2-yl)cyclopropyl-3-fluorophenyl}carbamate
• 2228725-71-9
• EN300-1901169
• tert-butyl N-{4-[1-(2-aminopropan-2-yl)cyclopropyl]-3-fluorophenyl}carbamate

• Inchi： 1S/C17H25FN2O2/c1-15(2,3)22-14(21)20-11-6-7-12(13(18)10-11)17(8-9-17)16(4,5)19/h6-7,10H,8-9,19H2,1-5H3,(H,20,21)
• InChI Key： PFCQSTLAEAFUJT-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1(C(C)(C)N)CC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 308.19000621g/mol
• Monoisotopic Mass: 308.19000621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-{4-1-(2-aminopropan-2-yl)cyclopropyl-3-fluorophenyl}carbamate

Comprehensive Overview of tert-butyl N-{4-1-(2-aminopropan-2-yl)cyclopropyl-3-fluorophenyl}carbamate (CAS No. 2228725-71-9)

The compound tert-butyl N-{4-1-(2-aminopropan-2-yl)cyclopropyl-3-fluorophenyl}carbamate (CAS No. 2228725-71-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a cyclopropyl ring and a fluorophenyl group, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and GPCR-targeted therapies, which are currently trending topics in the field of medicinal chemistry.

One of the most frequently searched questions related to this compound is its synthetic route and reaction conditions. The tert-butyl carbamate moiety is a common protecting group in organic synthesis, and its presence in this molecule highlights its utility in multi-step synthetic processes. Recent advancements in green chemistry have also sparked interest in optimizing the synthesis of such compounds to reduce environmental impact, a topic that resonates with many researchers and industry professionals today.

The 2-aminopropan-2-yl group in tert-butyl N-{4-1-(2-aminopropan-2-yl)cyclopropyl-3-fluorophenyl}carbamate is another critical feature that contributes to its reactivity and potential biological activity. This functional group is often explored in the context of structure-activity relationship (SAR) studies, which are essential for designing more potent and selective drug candidates. Given the growing demand for personalized medicine, understanding the SAR of such compounds is a hot topic in both academic and industrial research.

Another area of interest is the physicochemical properties of this compound, including its solubility, stability, and bioavailability. These properties are crucial for its potential application in drug formulation, a subject that is frequently searched in databases like PubMed and SciFinder. The fluorine atom in the 3-fluorophenyl ring is known to enhance metabolic stability and membrane permeability, making this compound a promising candidate for further development.

In addition to its pharmaceutical applications, tert-butyl N-{4-1-(2-aminopropan-2-yl)cyclopropyl-3-fluorophenyl}carbamate has potential uses in material science. The cyclopropyl ring, for instance, can impart rigidity to polymer chains, improving the mechanical properties of advanced materials. This dual applicability in both life sciences and material science makes it a versatile compound, aligning with the current trend of interdisciplinary research.

Finally, the safety and handling of this compound are also topics of interest. While it is not classified as a hazardous material, proper storage conditions and handling procedures are essential to maintain its integrity. Researchers often search for MSDS (Material Safety Data Sheets) and handling guidelines for such compounds, emphasizing the importance of safety in laboratory settings.